Cas no 15805-10-4 (1H-Benzotriazole,6,6'-methylenebis-)

• Product Name: 1H-Benzotriazole,6,6'-methylenebis-
• CAS No: 15805-10-4
• MF: C₁₃H₁₀N₆
• MW: 250.258700847626
• MDL: MFCD00550434
• CID: 150435
• PubChem ID: 85114
• Update Time: 2025-05-21

1H-Benzotriazole,6,6'-methylenebis- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole,6,6'-methylenebis-
• 5-(2H-benzotriazol-5-ylmethyl)-2H-benzotriazole
• 5,5'-METHYLENEBIS
• 5,5'-methylenebis(1H-benzotriazole)
• 1H-Benzotriazole,5,5'-methylenebis
• 5,5'-methylene-bis(benzotriazole)
• 5,5'-methylenebis-1H-Benzotriazole
• Bis-(1H-benzotriazol-5-yl)-methan
• bis-(1H-benzotriazol-5-yl)-methane
• Methane,bis(5-benzotriazolyl)
• 5,5'-methylenebis-1h-benzotriazol
• 6,6'-Methylenebis-1H-benzotriazole
• 5,5/'-methylenebis(1H-benzotriazole)
• 1H-Benzotriazole, 6,6'-methylenebis-
• Bis(1H-benzo[d][1,2,3]triazol-5-yl)methane
• BS-15835
• Oprea1_876094
• SCHEMBL501616
• EINECS 239-903-1
• NS00020749
• 6-(1H-1,2,3-Benzotriazol-6-ylmethyl)-1H-1,2,3-benzotriazole
• BCP18622
• IWASLBFJTMJYHF-UHFFFAOYSA-N
• 15805-10-4
• FT-0651870
• AKOS027381284
• CBDivE_003160
• C13H10N6
• CS-0032046
• Oprea1_575307
• 6-((1H-benzo[d][1,2,3]triazol-5-yl)methyl)-1H-benzo[d][1,2,3]triazole
• AKOS015915008
• 6,6'-Methylenebis-1H-1,2,3-benzotriazole
• 5-(1H-benzotriazol-5-ylmethyl)-1H-benzotriazole
• 5,5'-METHYLENEBIS(BENZOTRIAZOLE)
• MFCD00758857
• A809896
• 1H-Benzotriazole, 5,5'-methylenebis-
• DTXSID4065947
• 5,5 inverted exclamation mark -Methylenebis(benzotriazole)
• 5,5'-methylenebis(1H-benzotriazole pound(c)
• 5-(1H-1,2,3-Benzotriazol-5-ylmethyl)-1H-1,2,3-benzotriazole #
• Methane, bis(5-benzotriazolyl)-
• Oprea1_703852
• SY278441
• 5-(1H-1,2,3-Benzotriazol-5-ylmethyl)-1H-1,2,3-benzotriazole
• 6,6'-methanediylbis(1H-benzotriazole)
• DB-100906
• STK955468

• MDL： MFCD00550434
• Inchi： 1S/C13H10N6/c1-3-10-12(16-18-14-10)6-8(1)5-9-2-4-11-13(7-9)17-19-15-11/h1-4,6-7H,5H2,(H,14,16,18)(H,15,17,19)
• InChI Key： IWASLBFJTMJYHF-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(=C2)CC2C=CC3C(C=2)=NNN=3)=NN1

Computed Properties

• Exact Mass: 250.09700
• Monoisotopic Mass: 250.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 2

Experimental Properties

• Density: 1.502
• Melting Point: 238-240 ºC
• Boiling Point: 543.1°Cat760mmHg
• Flash Point: 261.9°C
• Refractive Index: 1.819
• PSA: 83.14000
• LogP: 1.82000

Additional information on 1H-Benzotriazole,6,6'-methylenebis-

Comprehensive Guide to 1H-Benzotriazole,6,6'-methylenebis- (CAS No. 15805-10-4): Properties, Applications, and Industry Insights

1H-Benzotriazole,6,6'-methylenebis- (CAS No. 15805-10-4) is a high-performance organic compound widely recognized for its role as a corrosion inhibitor and stabilizer in industrial applications. This benzotriazole derivative is particularly valued for its ability to protect metals from oxidative degradation, making it indispensable in sectors like automotive, aerospace, and electronics manufacturing. With increasing global emphasis on sustainable materials and longevity of industrial components, this compound has garnered significant attention in research and development circles.

The molecular structure of 1H-Benzotriazole,6,6'-methylenebis- features a methylenebis bridge linking two benzotriazole units, enhancing its chelating properties. This unique configuration allows it to form stable complexes with metal ions, preventing catalytic reactions that lead to corrosion. Recent studies highlight its efficacy in coolant systems and lubricant formulations, where it extends equipment lifespan by up to 30% under extreme conditions. As industries seek eco-friendly alternatives to traditional inhibitors, this compound’s low toxicity profile aligns with REACH compliance and green chemistry initiatives.

In the electronics sector, 1H-Benzotriazole,6,6'-methylenebis- is a critical additive in copper electroplating solutions, ensuring uniform deposition and minimizing dendritic growth. With the rise of 5G technology and high-density circuit boards, demand for precision plating agents has surged. Manufacturers frequently search for "best copper plating additives 2024" or "non-toxic corrosion inhibitors for PCBs," reflecting this compound’s relevance. Its thermal stability (up to 250°C) further makes it suitable for high-temperature soldering processes.

Another emerging application lies in photovoltaic systems, where 1H-Benzotriazole,6,6'-methylenebis- mitigates degradation of silver contacts in solar panels. As renewable energy adoption grows, queries like "solar panel anti-corrosion coatings" or "UV stabilizers for photovoltaics" underscore its potential. Researchers are also exploring its synergy with graphene-based coatings to enhance conductivity while preventing oxidation—a breakthrough highlighted in recent ACS Applied Materials publications.

From a commercial standpoint, the global market for benzotriazole derivatives is projected to grow at 5.8% CAGR through 2030, driven by automotive electrification and water treatment needs. Regulatory trends favoring bio-based inhibitors have spurred innovation, with 15805-10-4 often benchmarked against newer formulations. However, its cost-effectiveness and proven performance in closed-loop cooling systems maintain its dominance in legacy applications.

Quality control protocols for CAS 15805-10-4 emphasize HPLC purity testing (>98.5%) and trace metal analysis. Storage recommendations include airtight containers with nitrogen blanketing to prevent moisture absorption—a detail frequently queried in "storage conditions for benzotriazole compounds" searches. Leading suppliers now provide technical datasheets with lifecycle assessment data, catering to ESG-conscious buyers.

In conclusion, 1H-Benzotriazole,6,6'-methylenebis- remains a cornerstone material for corrosion protection across industries. Its adaptability to circular economy models and compatibility with advanced manufacturing techniques position it as a sustainable choice for future-facing applications. Ongoing research into its nanocomposite integrations and biodegradable formulations promises to further expand its utility in the coming decade.